(E)-3-(furan-2-yl)-N-(6-(piperidin-1-ylsulfonyl)benzo[d]thiazol-2-yl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(6-piperidin-1-ylsulfonyl-1,3-benzothiazol-2-yl)prop-2-enamide
• InChI: InChI=1S/C19H19N3O4S2/c23-18(9-6-14-5-4-12-26-14)21-19-20-16-8-7-15(13-17(16)27-19)28(24,25)22-10-2-1-3-11-22/h4-9,12-13H,1-3,10-11H2,(H,20,21,23)/b9-6+
• InChI Key: ZKMVQIQPNYBEAI-RMKNXTFCSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)N=C(S3)NC(=O)C=CC4=CC=CO4
• Isomeric SMILES: C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)N=C(S3)NC(=O)/C=C/C4=CC=CO4
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol
• CAS No.: 881042-49-5

Description

(E)-3-(furan-2-yl)-N-(6-(piperidin-1-ylsulfonyl)benzo[d]thiazol-2-yl)acrylamide, also known as FPA-124, is a small molecule inhibitor that has gained attention in the field of cancer research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Activity

Several studies have focused on the synthesis and evaluation of piperidine-based derivatives for their biological activities. For example, the synthesis of piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives has been reported, with some compounds exhibiting significant anti-arrhythmic activity (Abdel‐Aziz et al., 2009). This suggests that derivatives of "(E)-3-(furan-2-yl)-N-(6-(piperidin-1-ylsulfonyl)benzo[d]thiazol-2-yl)acrylamide" might also possess potential therapeutic benefits in cardiovascular diseases.

Antimicrobial Activity

The exploration of benzothiazole derivatives for antimicrobial activity is another area of interest. A study on the synthesis, SAR, in-silico appraisal, and antimicrobial study of substituted 2-aminobenzothiazoles derivatives highlighted the potential of these compounds against resistant bacterial strains (Anuse et al., 2019). This suggests that compounds structurally related to "this compound" could be valuable in developing new antimicrobial agents.

Antitumor Agents

Furthermore, derivatives incorporating the benzothiazole moiety have been investigated for their antitumor activities. For instance, a study designed various antitumor agents based on 5-(1,3-benzothiazol-2-yl)furan-2-carbaldehyde, indicating the potential anticancer properties of related compounds (Matiichuk et al., 2020). This opens avenues for the compound to be explored as a candidate for cancer research.